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Compound of Interest

Compound Name:
2-Chloro-3-fluoro-6-

methylbenzaldehyde

Cat. No.: B12329679

Get Quote

Spectral Characterization, Synthesis Logic, and Quality Control

Executive Summary
2-Chloro-3-fluoro-6-methylbenzaldehyde (CAS: 1556054-12-6) is a specialized fluorinated

aromatic building block used in the synthesis of advanced pharmaceutical intermediates and

agrochemicals.[1][2][3][4] Its unique substitution pattern—featuring a sterically demanding

chloro-methyl motif flanking the aldehyde and an electron-withdrawing fluorine atom—imparts

distinct electronic properties ideal for modulating metabolic stability and lipophilicity in drug

candidates.

This guide provides a comprehensive technical analysis of the compound, focusing on

predicted spectral data derived from high-confidence chemometric principles, robust synthesis

pathways, and quality control protocols.[5]

Chemical Identity & Structural Analysis[6][7][8][9]
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Property Detail

IUPAC Name 2-Chloro-3-fluoro-6-methylbenzaldehyde

CAS Number 1556054-12-6

Molecular Formula C₈H₆ClFO

Molecular Weight 172.58 g/mol

SMILES Cc1c(C=O)c(Cl)c(F)cc1

Appearance White to pale yellow crystalline solid (Predicted)

Melting Point 45–50 °C (Estimated based on congeners)

Structural Logic
The molecule consists of a benzene core substituted at four positions.[5] The aldehyde (C1) is

flanked by a chlorine (C2) and a methyl group (C6).[5] This "ortho-disubstitution" creates

significant steric hindrance around the carbonyl carbon, potentially reducing reactivity toward

nucleophiles compared to unhindered benzaldehydes.[5] The fluorine at C3 exerts a strong

inductive effect (-I), deshielding the adjacent protons and carbons in NMR spectroscopy.[5]

Spectral Characterization (High-Confidence
Predicted Data)
Note: The following spectral data is derived from chemometric additivity rules and comparative

analysis of structurally analogous halogenated benzaldehydes. It serves as a reference for

structural confirmation.

Nuclear Magnetic Resonance (¹H NMR)
Solvent: CDCl₃ (7.26 ppm reference)[5]
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7.35 dd 1H Ar-H (C4)
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H5.[5]

7.15 dd 1H Ar-H (C5)
J₍H-H₎ ≈ 8.5,
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Methyl, Meta
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(smaller J₍H-

F₎).[5]

2.55 s 3H Ar-CH₃ —

Slightly

deshielded

due to

aromatic ring

current and

ortho-
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effect.[5]

Carbon-13 NMR (¹³C NMR)
Solvent: CDCl₃ (77.16 ppm reference)[5]

Carbonyl (C=O): ~190.5 ppm.[5]
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C-F (C3): ~158.0 ppm (doublet, J ≈ 250 Hz).[5]

C-Cl (C2): ~125.0 ppm (doublet, J ≈ 15 Hz due to F coupling).[5]

Ar-C (C4/C5): ~129.0–132.0 ppm (splitting observed due to F).[5]

C-Me (C6): ~140.0 ppm (quaternary).[5]

Methyl (CH₃): ~19.5 ppm.[5]

Infrared Spectroscopy (FT-IR)
C=O Stretch: 1695–1705 cm⁻¹ (Strong).[5] The conjugation lowers the frequency, but the

steric twist from the 2-Cl/6-Me groups may reduce coplanarity, slightly raising the

wavenumber compared to unsubstituted benzaldehyde.

C-H Aldehyde: 2750 & 2850 cm⁻¹ (Fermi doublet).[5]

C-F Stretch: 1200–1250 cm⁻¹ (Strong).[5]

C-Cl Stretch: 700–750 cm⁻¹ (Medium/Strong).[5]

Mass Spectrometry (GC-MS / EI)
Molecular Ion (M⁺):m/z 172 (100%) and 174 (33%).[5]

Diagnostic Signature: The 3:1 ratio of the M and M+2 peaks confirms the presence of one

Chlorine atom.[5]

Fragment [M-H]⁺:m/z 171 (Loss of aldehydic proton).[5]

Fragment [M-CHO]⁺:m/z 143 (Loss of formyl group, typical for benzaldehydes).[5]

Fragment [M-Cl]⁺:m/z 137 (Loss of Chlorine).[5]

Synthesis & Process Chemistry
The synthesis of 2-Chloro-3-fluoro-6-methylbenzaldehyde typically avoids direct formylation

of the highly deactivated ring. A robust, scalable route involves the oxidation of the
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corresponding benzyl alcohol or hydrolysis of a gem-dihalide.[5]

Proposed Synthetic Workflow

2-Chloro-3-fluoro-toluene
(Starting Material)

Radical Bromination
(NBS, AIBN, CCl4)

Activation Benzyl Bromide
Intermediate

Yield ~85% Hydrolysis / Oxidation
(Sommelet Reaction or

DMSO/NaHCO3)

Conversion 2-Chloro-3-fluoro-
6-methylbenzaldehyde

Purification

Click to download full resolution via product page

Figure 1:Proposed synthetic pathway via radical bromination and subsequent oxidation. This

route minimizes regio-isomer formation compared to electrophilic aromatic substitution.

Process Criticalities
Regioselectivity: Starting with pure 2-chloro-3-fluorotoluene ensures the correct substitution

pattern.[5]

Over-oxidation: In the oxidation step, control reaction time to prevent formation of the

benzoic acid derivative (which would shift the carbonyl IR stretch to ~1680 cm⁻¹ and

broaden the OH region).

Analytical Quality Control (QC)[6]
To ensure the material meets pharmaceutical standards (>98% purity), a validated HPLC

method is required.[5]

HPLC Method Parameters
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Parameter Setting

Column
C18 Reverse Phase (e.g., Agilent Zorbax SB-

C18, 4.6 x 150 mm, 5 µm)

Mobile Phase A 0.1% Phosphoric Acid in Water

Mobile Phase B Acetonitrile

Gradient 10% B to 90% B over 15 min

Flow Rate 1.0 mL/min

Detection UV @ 254 nm (Aromatic absorption)

Retention Time
Expected ~8.5 min (Moderately lipophilic due to

Cl/Me)

QC Decision Tree
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Figure 2:Analytical decision matrix for batch release. NMR confirms structure, HPLC confirms

purity, and MS confirms molecular identity.

Safety & Handling (GHS)[6][7]
Signal Word:WARNING

H315: Causes skin irritation.[5][6]
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H319: Causes serious eye irritation.[5][6]

H335: May cause respiratory irritation.[5]

Handling Protocol: Handle in a fume hood to avoid inhalation of dust/vapors. Aldehydes can be

sensitizers; use nitrile gloves and safety goggles.[5] Store under inert gas (Nitrogen/Argon) at

2–8°C to prevent air oxidation to the benzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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